Cas no 1227270-50-9 (5-Bromo-1H-indazol-6-ol)

• Product Name: 5-Bromo-1H-indazol-6-ol
• CAS No: 1227270-50-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD16875808
• CID: 1036320
• PubChem ID: 135742438
• Update Time: 2025-10-19

5-Bromo-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indazol-6-ol
• 1H-Indazol-6-ol, 5-bromo-
• 5-bromo-1,2-dihydroindazol-6-one
• 5-BROMO-6-HYDROXY(1H)INDAZOLE
• AK128688
• INDAZOL-6-OL, 5-BROMO-
• KB-244758
• MB15046
• QC-5078
• AS-49435
• 1227270-50-9
• SCHEMBL18554004
• MFCD16875808
• SY322179
• DB-263484
• CS-0188047
• 5-Bromo-1,2-dihydro-6H-indazol-6-one
• AKOS016000746
• I10238
• DTXSID80856204
• AMY9733
• EN300-6774825

• MDL： MFCD16875808
• Inchi： 1S/C7H5BrN2O/c8-5-1-4-3-9-10-6(4)2-7(5)11/h1-3,11H,(H,9,10)
• InChI Key： SAMGFFSJTFRHJM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=NN2)C=1)O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų

Additional information on 5-Bromo-1H-indazol-6-ol

Research Brief on 5-Bromo-1H-indazol-6-ol (CAS: 1227270-50-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-Bromo-1H-indazol-6-ol (CAS: 1227270-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in drug discovery and development. This research brief aims to provide an updated overview of the latest studies, synthetic methodologies, and biological activities associated with this compound, highlighting its potential in therapeutic applications.

Recent literature reveals that 5-Bromo-1H-indazol-6-ol serves as a crucial building block in the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers. The bromo and hydroxyl functional groups on the indazole scaffold allow for further derivatization, enabling the creation of compounds with enhanced potency and selectivity.

In addition to its role in oncology, 5-Bromo-1H-indazol-6-ol has been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv (2024) reported its incorporation into small molecules designed to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to interact with key amino acid residues in tau proteins suggests its potential as a lead structure for further optimization.

From a synthetic chemistry perspective, advancements in the preparation of 5-Bromo-1H-indazol-6-ol have been notable. A 2023 publication in Organic Letters detailed a novel, high-yield catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves efficiency but also reduces the environmental impact compared to traditional approaches, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Ongoing research efforts are also investigating the compound's physicochemical properties, such as solubility and metabolic stability, to better understand its drug-likeness. Computational studies leveraging molecular docking and QSAR models have provided insights into its binding modes with various biological targets, further validating its utility in rational drug design. These findings underscore the compound's significance in bridging chemical synthesis with biological applications.

In conclusion, 5-Bromo-1H-indazol-6-ol (CAS: 1227270-50-9) continues to be a focal point in medicinal chemistry research, with its applications expanding across multiple therapeutic areas. Future studies are expected to explore its potential in combination therapies and as a scaffold for novel bioactive molecules, reinforcing its role in advancing drug discovery pipelines.